Cas no 278798-06-4 (2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile)

• Product Name: 2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile
• CAS No: 278798-06-4
• MF: C₆H₇N₃
• MW: 121.139880418777
• CID: 2115098
• Update Time: 2025-05-25

2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1H-Pyrazole-3-acetonitrile
• 2-(3-methyl-1H-pyrazol-5-yl)acetonitrile
• WTVPXADYVCPMHC-UHFFFAOYSA-N
• 2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile

• Inchi： 1S/C6H7N3/c1-5-4-6(2-3-7)9-8-5/h4H,2H2,1H3,(H,8,9)
• InChI Key： WTVPXADYVCPMHC-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(CC#N)=N1

Computed Properties

• Exact Mass: 121.064
• Monoisotopic Mass: 121.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.5

2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile

2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile: A Comprehensive Overview

2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile is a chemical compound with the CAS number 278798-06-4. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, and contains a nitrile group attached to the pyrazole ring. The structure of this compound is characterized by the presence of a methyl group at the 3-position of the pyrazole ring, which adds to its unique chemical properties. The compound has been studied extensively in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile involves several steps, including the preparation of the pyrazole ring and subsequent functionalization with the nitrile group. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for the preparation of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for its synthesis. These methods not only improve the yield but also reduce the environmental impact of the synthesis process.

One of the most promising applications of 2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile is in the field of drug discovery. The compound has shown potential as a lead molecule for developing new pharmaceutical agents. Its ability to interact with various biological targets, such as enzymes and receptors, makes it a valuable candidate for therapeutic interventions. Recent studies have demonstrated its activity against certain enzymes involved in metabolic disorders, suggesting its potential use in treating conditions like diabetes and obesity.

In addition to its pharmaceutical applications, 2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile has also been investigated for its role in agrochemicals. The compound exhibits interesting pesticidal properties, particularly against certain insect species. Researchers have explored its mechanism of action and found that it interferes with key biochemical pathways in insects, leading to their demise. This makes it a potential candidate for developing eco-friendly pesticides that are effective yet safe for non-target organisms.

The chemical properties of 2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile are also noteworthy. The nitrile group imparts electron-withdrawing effects on the pyrazole ring, which influences the compound's reactivity and stability. This property has been leveraged in various chemical transformations, such as nucleophilic substitutions and additions, making it a versatile building block in organic synthesis. Recent studies have highlighted its utility in constructing complex molecular frameworks, which are essential for developing advanced materials and functional molecules.

From a structural perspective, 2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile exhibits aromaticity due to the conjugation within the pyrazole ring. This aromaticity contributes to its stability and unique electronic properties. The methyl group at the 3-position introduces steric effects that can influence the compound's interactions with other molecules. These structural features make it an interesting subject for both theoretical and experimental studies in chemistry.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-(3-Methyl-1H-pyrazol-5-yl)acetonitrile. Researchers have employed density functional theory (DFT) calculations to study its molecular orbitals and interaction patterns with other molecules. These studies have revealed that the compound's electronic configuration allows for strong π-interactions, which are crucial for its biological activity and chemical reactivity.

In terms of environmental impact, 2-(3-Methyl-1H-pyrazol-5-yL)acetonitrile has been assessed for its biodegradability and toxicity. Initial studies suggest that it is moderately biodegradable under aerobic conditions, which is a positive attribute for its use in agricultural applications. However, further research is needed to fully understand its environmental fate and potential risks.

The commercial availability of 2-(3-Methyl-IH-pyrazol-S-yL)acetonitrile has increased due to growing demand from both academic and industrial sectors. Several chemical suppliers now offer this compound at various scales, catering to research needs ranging from small-scale laboratory experiments to larger-scale production processes.

In conclusion, 2-(3-Methyl-IH-pyrazol-S-yL)acetonitrile (CAS No.: 278798-O6-O4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and computational tools, positions it as an important molecule for future research and development efforts.